Methyl 2-[(3-methylpiperidine-1-carbonyl)amino]benzoate

• IUPAC Name: methyl 2-[(3-methylpiperidine-1-carbonyl)amino]benzoate
• InChI: InChI=1S/C15H20N2O3/c1-11-6-5-9-17(10-11)15(19)16-13-8-4-3-7-12(13)14(18)20-2/h3-4,7-8,11H,5-6,9-10H2,1-2H3,(H,16,19)
• InChI Key: FCSYZHFHABAIKI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

Methyl 2-[(3-methylpiperidine-1-carbonyl)amino]benzoate is a chemical compound that has gained significant interest in the scientific community due to its potential applications in research. This compound is a member of the benzoate family and has a molecular formula of C17H22N2O3. In

Mechanism of Action

The mechanism of action of Methyl 2-[(3-methylpiperidine-1-carbonyl)amino]benzoate is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain. By inhibiting the activity of COX-2, this compound may reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). The compound has also been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-[(3-methylpiperidine-1-carbonyl)amino]benzoate in lab experiments is its potential applications in drug discovery and development. The compound has been reported to exhibit various pharmacological activities, making it a promising candidate for the development of new therapeutic agents. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for the study of Methyl 2-[(3-methylpiperidine-1-carbonyl)amino]benzoate. One of the directions is to investigate its potential use as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its mechanism of action in more detail to better understand its pharmacological activities. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis method for Methyl 2-[(3-methylpiperidine-1-carbonyl)amino]benzoate involves the reaction of 3-methylpiperidine-1-carboxylic acid with methyl 2-amino benzoate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The product is then purified by column chromatography or recrystallization.

Scientific Research Applications

Methyl 2-[(3-methylpiperidine-1-carbonyl)amino]benzoate has been used in various scientific research studies due to its potential applications in drug discovery and development. It has been reported to exhibit anti-inflammatory, analgesic, and anti-tumor activities. The compound has also been studied for its potential use as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.